Cas no 1241677-13-3 ((R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine)

(R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine is a chiral amine compound featuring a fluorinated aromatic ring and a trifluoromethyl substituent, which impart unique electronic and steric properties. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and pharmaceutical applications, particularly as a building block for bioactive molecules. The fluorine and trifluoromethyl groups enhance metabolic stability and lipophilicity, improving drug-like characteristics. This compound is suitable for use in medicinal chemistry research, especially in the development of CNS-active agents or enzyme inhibitors. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture.

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine structure

1241677-13-3 structure

Product Name:(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine

CAS No:1241677-13-3

MF:C₁₀H₁₁F₄N

MW:221.194656610489

CID:2190935

PubChem ID:53486855

Update Time:2025-06-09

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine
- (1R)-1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-amine
- DTXSID70705171
- SCHEMBL15157447
- N10953
- 1241677-13-3
- MFCD06762023
- Inchi： 1S/C10H11F4N/c1-2-9(15)6-3-4-7(8(11)5-6)10(12,13)14/h3-5,9H,2,15H2,1H3/t9-/m1/s1
- InChI Key： LPQFPLJRYJOIMC-SECBINFHSA-N
- SMILES： FC1=C(C(F)(F)F)C=CC(=C1)[C@@H](CC)N

Computed Properties

Exact Mass: 221.083
Monoisotopic Mass: 221.083
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26A^2
XLogP3: 2.7

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Boiling Point: 228.3±35.0 °C at 760 mmHg
Flash Point: 129.3±20.6 °C

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

(R)-1-(3-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116610-1g	(R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	1241677-13-3	97%	1g	$509.60	2023-09-03
Alichem	A019116610-5g	(R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	1241677-13-3	97%	5g	$970.20	2023-09-03
Alichem	A019116610-10g	(R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	1241677-13-3	97%	10g	$1514.10	2023-09-03
Ambeed	A768920-1g	(R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	1241677-13-3	97%	1g	$707.0	2024-04-25
Crysdot LLC	CD12169904-1g	(R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	1241677-13-3	97%	1g	$601	2024-07-18
Crysdot LLC	CD12169904-5g	(R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	1241677-13-3	97%	5g	$1211	2024-07-18
Crysdot LLC	CD12169904-10g	(R)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	1241677-13-3	97%	10g	$1819	2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763219-1g	(r)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	1241677-13-3	98%	1g	￥7423.00	2024-08-09